Cas no 72679-02-8 ((S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid)

• Product Name: (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
• CAS No: 72679-02-8
• MF: C₁₁H₁₂O₃S
• MW: 224.276182174683
• MDL: MFCD00038376
• CID: 59369
• PubChem ID: 354334426
• Update Time: 2025-04-18

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-Benzoylthio-2-methylpropanoic acid
• (S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid
• (S)-3-(Benzoylthio)-2-methylpropionic Acid
• (2S)-3-benzoylsulfanyl-2-methylpropanoic acid
• (2s)-3-(benzoylthio)-2-methylpropionic acid
• Propanoic acid, 3-(benzoylthio)-2-methyl-, (2S)-
• (S)-3-(Benzoylthio)-2-methylpropanoic acid
• S-(-)-3-Benzoylthio-2-methylpropionic acid
• (S)-(-)-3-(Benzoylthio)-2-methylpropionic acid
• BCAYPPFBOJCRPN-MRVPVSSYSA-N
• BCP27983
• MF
• (S)-(-)-3-benzoylthio-2-methylpropanoicacid
• AS-18527
• NS00091728
• AKOS015919709
• 72679-02-8
• AC-2143
• MFCD00038376
• A866223
• B5315
• (2S)-S-benzoyl-3-mercapto-2-methylpropanoic acid
• SCHEMBL5695631
• s-(-)-3-benzoylthio-2-methylpropanoic acid
• AMY40471
• CS-0146386
• (2S)-3-benzoylthio-2-methylpropionic acid
• EINECS 276-764-6
• DTXSID00993509
• F11542
• Q-101027
• (S)-3-Benzoylthio-2-methylpropanoic acid
• (2S)-3-(Benzoylthio)-2-methylpropanoic Acid;
• (2S)-3-(benzoylsulfanyl)-2-methylpropanoic acid

• MDL： MFCD00038376
• Inchi： 1S/C11H12O3S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,13)/t8-/m1/s1
• InChI Key： BCAYPPFBOJCRPN-MRVPVSSYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)C[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 224.05100
• Monoisotopic Mass: 224.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 385°C at 760 mmHg
• Flash Point: 176.0±25.7 °C
• Refractive Index: 1.62
• PSA: 79.67000
• LogP: 2.28070

(S)-(-)-3-(Benzoylthio)-2-methylpropanoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives